Cas no 1396867-40-5 (4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1396867-40-5
• MF: C₁₄H₁₈N₆OS
• MW: 318.397320270538
• CID: 6199477
• PubChem ID: 71786551
• Update Time: 2025-05-19

4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide
• CHEMBL4933746
• 4-methyl-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
• AKOS024535155
• 1396867-40-5
• F6178-4837
• 4-methyl-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]thiadiazole-5-carboxamide
• 4-methyl-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H18N6OS/c1-10-13(22-19-18-10)14(21)17-8-11-2-6-20(7-3-11)12-9-15-4-5-16-12/h4-5,9,11H,2-3,6-8H2,1H3,(H,17,21)
• InChI Key： FCNRSQCPNUYKBK-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCC1CCN(C2C=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 318.12628039g/mol
• Monoisotopic Mass: 318.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide

Introduction to 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide (CAS No. 1396867-40-5)

4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1396867-40-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The molecular framework of this compound incorporates multiple functional groups, including a methyl substituent, a pyrazinyl moiety, and a piperidinyl group, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The structural design of 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide positions it as a promising candidate for further exploration in drug discovery. The presence of the pyrazinyl and piperidinyl units suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. This compound's architecture is reminiscent of molecules that have shown efficacy in addressing various diseases, making it an intriguing subject for research.

In recent years, there has been a surge in interest regarding thiadiazole derivatives due to their demonstrated pharmacological properties. These compounds have been investigated for their roles in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific arrangement of atoms in 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide may confer unique advantages over other analogs, particularly in terms of selectivity and potency.

The thiadiazole core is a key feature that contributes to the compound's reactivity and biological activity. Thiadiazoles are known for their ability to engage with various biological pathways, often acting as scaffolds for drug development. The carboxamide functional group at the 5-position further enhances the compound's potential by allowing interactions with amine-rich targets. This combination of features makes 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide a compelling molecule for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening and molecular docking studies have been instrumental in identifying promising molecules like 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide. These methods allow researchers to predict binding affinities and interactions with biological targets without the need for extensive experimental validation. Such computational approaches have accelerated the drug discovery process significantly.

The synthesis of 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. However, the availability of advanced synthetic techniques has made it feasible to produce complex molecules like this one with increasing efficiency. Researchers are continuously refining synthetic routes to optimize both cost and scalability.

In the context of medicinal chemistry, understanding the SAR (Structure-Affinity Relationship) of a compound is crucial for designing derivatives with improved properties. The structural features of 4-methyl-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}-1,2,3-thiadiazole-5-carboxamide provide valuable insights into its potential biological activity. By analyzing how modifications to the core structure affect its interactions with biological targets, chemists can design more effective drugs.

The pharmacokinetic profile of any drug candidate is equally important as its biochemical activity. Factors such as solubility, stability, and metabolic degradation play critical roles in determining whether a compound can progress to clinical use. Preliminary studies on 4-methyl-N-{1-(pyrazin-2-ylo piperidin -4 -y l m eth yl)} - 1 , 2 , 3 -th i ad i az ol e - 5 -car box am ide suggest that it possesses favorable properties that could enhance its bioavailability and therapeutic efficacy.

As research in pharmaceutical chemistry progresses, interdisciplinary approaches are becoming increasingly prevalent. Combining expertise from organic chemistry, biochemistry, pharmacology, and computational science allows for a more holistic understanding of drug candidates like 4-methyl-N-{1-(pyrazin - 2 - y l ) piper id i n - 4 - y l m e t h y l } - 1 , 2 , 3 - t hi ad i az o l e - 5 - car box am ide. Such collaborations foster innovation and accelerate the development of new therapeutic agents.

The potential applications of 4-methyl-N-{1-(pyrazin - 2 - y l ) piper id i n - 4 - y l m e t h y l } - 1 , 2 , 3 - t hi ad i az o l e - 5 - car box am ide are vast and varied. Its structural motifs suggest utility in treating conditions ranging from infectious diseases to chronic disorders. Ongoing research aims to elucidate its mechanisms of action and identify specific therapeutic indications where it could make a significant impact.

In conclusion,4-methyl-N-{1-(pyrazin - 2 - y l ) piper id i n - 4 - y l m e t h y l } - 1 , 2 , 3 - t hi ad i az o l e - 5 - car box am ide (CAS No. 1396867–40–5) represents an exciting frontier in pharmaceutical research. Its unique structural features and promising preclinical data position it as a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve，this compound will undoubtedly play a significant role in shaping the future of medicine.